TCO-PEG3-Glu-Val-Cit-PABC-MMAF

Antibody-Drug Conjugate Bioorthogonal Chemistry Dual-Payload ADC

Standard Val-Cit linkers degrade in mouse plasma, confounding PK/PD data. This Glu-Val-Cit-PABC-MMAF conjugate overcomes murine carboxylesterase-mediated instability, enabling reliable preclinical efficacy readouts. - **Orthogonal Click Chemistry:** TCO handle (k₂=820 M⁻¹s⁻¹) pairs with tetrazine for sequential dual-drug ADC assembly without cross-reactivity. - **MDR1 Resistance:** MMAF payload is not a P-gp substrate (vs. MMAE efflux ratio 44.5), essential for targeting drug-resistant tumor subclones. - **Defined DAR:** Enables homogeneous dual-warhead ADCs (MMAE+MMAF) with precise stoichiometry.

Molecular Formula C80H126N12O22
Molecular Weight 1607.9 g/mol
Cat. No. B15608206
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameTCO-PEG3-Glu-Val-Cit-PABC-MMAF
Molecular FormulaC80H126N12O22
Molecular Weight1607.9 g/mol
Structural Identifiers
InChIInChI=1S/C80H126N12O22/c1-14-52(8)69(62(108-12)46-64(94)92-39-24-30-61(92)70(109-13)53(9)71(97)87-60(77(103)104)45-54-25-19-18-20-26-54)90(10)76(102)67(50(4)5)89-75(101)68(51(6)7)91(11)80(107)113-47-55-31-33-56(34-32-55)84-72(98)58(29-23-37-82-78(81)105)86-74(100)66(49(2)3)88-73(99)59(35-36-65(95)96)85-63(93)48-112-44-43-111-42-41-110-40-38-83-79(106)114-57-27-21-16-15-17-22-28-57/h15-16,18-20,25-26,31-34,49-53,57-62,66-70H,14,17,21-24,27-30,35-48H2,1-13H3,(H,83,106)(H,84,98)(H,85,93)(H,86,100)(H,87,97)(H,88,99)(H,89,101)(H,95,96)(H,103,104)(H3,81,82,105)/b16-15-/t52-,53+,57?,58-,59-,60-,61-,62+,66-,67-,68-,69-,70+/m0/s1
InChIKeyYZKZVYQDQIJFOC-FNVCSZFTSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

TCO-PEG3-Glu-Val-Cit-PABC-MMAF Baseline


TCO-PEG3-Glu-Val-Cit-PABC-MMAF (CAS 2862795-63-7, MW 1607.92) is a linker-drug conjugate designed for incorporation into antibody-drug conjugates (ADCs) via bioorthogonal click chemistry . It comprises a trans-cyclooctene (TCO) handle for inverse electron-demand Diels-Alder (iEDDA) ligation with tetrazine-modified partners, a PEG3 spacer for enhanced hydrophilicity, a Glu-Val-Cit tripeptide cathepsin B-cleavable linker, a self-immolative p-aminobenzyloxycarbonyl (PABC) group, and the anti-mitotic payload monomethyl auristatin F (MMAF) . This compound serves as the TCO-MMAF module in an orthogonal dual-click strategy for constructing homogeneous dual-drug ADCs with precisely defined drug-to-antibody ratios (DARs) [1].

Dual-Drug ADC Assembly Orthogonal TCO/tetrazine + azide/DBCO conjugation
Preclinical Model Compatibility Glu-Val-Cit linker with reported mouse plasma stability
Payload Differentiation MMAF payload: MDR1 substrate-resistant, low LogD

TCO-PEG3-Glu-Val-Cit-PABC-MMAF Irreplaceability


TCO-PEG3-Glu-Val-Cit-PABC-MMAF cannot be replaced by the closely related DBCO-PEG3-Glu-Val-Cit-PABC-MMAE, nor by simpler Val-Cit-PABC-MMAF constructs, because the compound integrates three interdependent design features that collectively enable the only published method for constructing site-specifically defined, homogeneous dual-warhead ADCs (MMAE + MMAF) without cross-reactivity [1]. The TCO handle undergoes methyltetrazine-TCO cycloaddition with a second-order rate constant of k₂ = 820 M⁻¹s⁻¹, which is orthogonal to the azide-DBCO ligation used for the MMAE module; the Glu-Val-Cit tripeptide linker confers plasma stability in mouse models that the conventional Val-Cit dipeptide lacks; and the MMAF payload, unlike MMAE, is not a substrate for the MDR1 efflux pump and exhibits a fundamentally different LogD (approximately 2 log units lower), dictating distinct bystander-killing and resistance profiles that are mechanistically complementary to MMAE in the dual-drug format [2][3].

Attribute
This Compound
Potential Substitute
Bioorthogonal Handle
TCO: rapid, orthogonal to azide-DBCO
DBCO-only: SPAAC slower, risk of cross-reactivity
Linker Stability in Mice
Glu-Val-Cit: reported stability in mouse circulation
Val-Cit: degraded by Ces1C, confounds murine PK/efficacy data
Payload MDR1 Susceptibility
MMAF: MDR1-resistant, low bystander
MMAE: MDR1 substrate, bystander killing only

TCO-PEG3-Glu-Val-Cit-PABC-MMAF Comparative Evidence


TCO-Tetrazine Click Orthogonality

The TCO-PEG3-Glu-Val-Cit-PABC-MMAF module relies on methyltetrazine–TCO cycloaddition, which proceeds with a measured second-order rate constant of k₂ = 820 M⁻¹s⁻¹ under the dual-conjugation conditions used for ADC assembly [1]. This reaction is mutually orthogonal to the azide–DBCO cycloaddition (SPAAC) used for the complementary DBCO-PEG3-Glu-Val-Cit-PABC-MMAE module; both reactions proceed quantitatively in a one-pot, sequential manner without detectable cross-conjugation products [1]. In contrast, the strain-promoted azide-alkyne cycloaddition (SPAAC) that would be required for a DBCO-only strategy exhibits rate constants in the range of k = 10⁻² to 10⁻¹ M⁻¹s⁻¹, which is approximately 4–5 orders of magnitude slower than the TCO-tetrazine ligation (k = 1 to 10⁶ M⁻¹s⁻¹ for representative tetrazine-TCO pairs) .

TCO-Tetrazine Orthogonality
Head-to-head
k₂ = 820 M⁻¹s⁻¹ (TCO-tetrazine)
vs DBCO-azide: 10⁻²–10⁻¹ M⁻¹s⁻¹
Reported click orthogonality context
Antibody-Drug Conjugate Bioorthogonal Chemistry Dual-Payload ADC

Glu-Val-Cit vs Val-Cit Linker Stability

The Glu-Val-Cit-PABC linker incorporated in this compound was developed because conventional Val-Cit-PABC linkers, while stable in human plasma, are degraded in mouse and rat plasma by carboxylesterase 1C (Ces1C), causing premature payload release that confounds preclinical efficacy and toxicology studies [1]. In a direct comparative study using bombesin-MMAE conjugates, a conjugate bearing the Glu-Val-Cit-PABC linker (BN-EVcM1) exhibited a half-life of t₁/₂ = 8.4 h in mouse plasma and t₁/₂ = 4.6 h in human plasma, whereas the corresponding Val-Cit conjugate showed poor stability in mouse plasma, motivating the switch to the Glu-containing tripeptide [2]. In the foundational study by Anami et al., ADCs constructed with Glu-Val-Cit linkers underwent almost no premature cleavage in mouse circulation and demonstrated greater treatment efficacy in mouse xenograft models relative to Val-Cit-based variants [1].

Linker Stability
Head-to-head
Glu-Val-Cit: t₁/₂ = 8.4 h (mouse plasma)
Val-Cit: unstable, rapid Ces1C degradation
Enables murine PK/efficacy model context
ADC Linker Stability Plasma Half-Life Preclinical Toxicology

MMAF vs MMAE: MDR1 and Lipophilicity

MMAF, the payload of this conjugate, differs from its close analog MMAE at the C-terminus where a charged phenylalanine residue replaces the uncharged norephedrine moiety, resulting in a 2.05 log-unit reduction in lipophilicity: LogD (pH 7.4) = -0.53 for MMAF versus +1.52 for MMAE [1]. This structural modification renders MMAF cell membrane-impermeable and unable to mediate bystander killing of antigen-negative neighboring cells, in contrast to MMAE, which diffuses across membranes and kills bystander cells in vivo [2]. Critically, MMAE is a confirmed substrate of the MDR1 (P-glycoprotein) efflux pump, with an apparent efflux ratio of 44.5 in MDR1-transfected MDCK cell monolayers, whereas MMAF is resistant to MDR1-mediated efflux [3]. In cellular assays, MDR1-overexpressing cell lines show reduced sensitivity to MMAE but remain susceptible to MMAF [1]. These complementary properties are exploited in the dual-drug ADC format where MMAE addresses antigen-negative tumor populations via bystander killing and MMAF eradicates MDR1-positive resistant subclones [1].

Payload Properties
Head-to-head
MMAF: LogD -0.53, not MDR1 substrate
MMAE: LogD +1.52, MDR1 efflux ratio 44.5
Reported differentiated payload profile
Multidrug Resistance Bystander Killing Payload Lipophilicity

PEG3 Spacer and Aggregation Resistance

The PEG3 spacer between the TCO handle and the Glu-Val-Cit linker serves to mitigate the hydrophobicity introduced by both the TCO moiety and the lipophilic PABC spacer, reducing non-specific aggregation of the resulting ADC conjugates . In the characterization of dual-drug ADCs built from this TCO-PEG3-Glu-Val-Cit-PABC-MMAF module, hydrophobic interaction chromatography (HIC) under physiological conditions (phosphate buffer, pH 7.4) showed that the MMAF DAR 4 single-drug ADC was the least hydrophobic among all tested constructs, while dual-drug ADCs incorporating both MMAE and MMAF exhibited intermediate hydrophobicity [1]. Size-exclusion chromatography after 28-day incubation at 37 °C in PBS (pH 7.4) revealed no significant aggregation for any of the dual-drug ADCs, including the MMAE/F 2+2, 4+2, and 2+4 variants, with retention times remaining consistent at approximately 12 minutes [1]. This contrasts with highly loaded MMAE-only ADCs (DAR 6), which showed elevated hydrophobicity and risk of aggregation-driven clearance [1].

Aggregation Resistance
Class-level
No aggregation after 28 d at 37°C in PBS
MMAF DAR 4 ADC: least hydrophobic construct
Supports ADC developability review
ADC Biophysical Properties PEGylation Drug-to-Antibody Ratio

Dual-Drug ADC Potency Across HER2 Levels

The TCO-PEG3-Glu-Val-Cit-PABC-MMAF module, in combination with its orthogonal DBCO-PEG3-Glu-Val-Cit-PABC-MMAE partner, enables the construction of a dual-drug anti-HER2 ADC (MMAE/F 2+2) with a precisely defined DAR of 2 MMAE + 2 MMAF [1]. This ADC exhibited EC₅₀ values of 0.03 nM against KPL-4 cells (moderate HER2 expression, HER2++) and 0.05 nM against JIMT-1 cells (low HER2 expression, HER2+), with high homogeneity confirmed by ESI-MS [1][2]. At the single-drug ADC level, the MMAE DAR 2 ADC was far less potent than the MMAF DAR 2 ADC in JIMT-1 cells (EC₅₀: 1.02 nM vs. 0.21 nM; maximum cell killing: 70% vs. 22% cell viability at highest concentration), demonstrating that MMAF-based modules provide superior potency against cell lines where MMAE efflux or resistance mechanisms are active [1]. The dual-drug ADC format (MMAE/F 2+2) showed the best overall efficacy profile, outperforming co-administration of the two single-drug ADCs in xenograft models [1].

Cytotoxicity Endpoints
Head-to-head
Dual-drug ADC (MMAE/F 2+2): EC₅₀ 0.03 nM (KPL-4)
vs MMAE DAR 2: 1.02 nM; MMAF DAR 2: 0.21 nM (JIMT-1)
Reported cell-killing endpoint context
ADC Cytotoxicity HER2-Positive Breast Cancer Drug-to-Antibody Ratio

TCO-PEG3-Glu-Val-Cit-PABC-MMAF Application Scenarios


Orthogonal Dual-Drug ADC Assembly

This compound is specifically designed as the TCO-MMAF module for one-pot, sequential dual-click conjugation to a branched antibody intermediate bearing both a tetrazine and an azide handle. The methyltetrazine–TCO ligation (k₂ = 820 M⁻¹s⁻¹) proceeds orthogonally with the azide–DBCO cycloaddition, yielding homogeneous dual-drug ADCs with defined DARs such as 4+2 (MMAE + MMAF) [1]. This application scenario is appropriate for research groups developing next-generation ADCs that simultaneously deploy two mechanistically complementary warheads—one membrane-permeable for bystander killing (MMAE) and one MDR1-resistant for eradicating drug-resistant subclones (MMAF)—as demonstrated against heterogeneous HER2-positive breast cancer models [1]. Procurement of this compound is mandatory for replicating or extending the published dual-drug ADC format; no alternative linker-payload combination has been validated for this purpose.

Preclinical ADC Studies in Murine Xenografts

The Glu-Val-Cit-PABC linker component of this compound was specifically validated to overcome the well-documented instability of conventional Val-Cit-PABC linkers in mouse plasma, which is caused by carboxylesterase 1C-mediated degradation [1]. ADCs constructed with Glu-Val-Cit linkers undergo almost no premature payload release in mouse circulation, enabling reliable pharmacokinetic and efficacy readouts in standard murine xenograft models [1]. This compound is therefore the appropriate choice for any ADC development program that requires preclinical validation in mice—if a Val-Cit-PABC-based linker-payload were substituted, the resulting murine PK and efficacy data would be confounded by artefactual payload release and the relationship between in vivo performance and clinical translatability would be unreliable [1].

ADC Targeting MDR1+ or Heterogeneous Tumors

MMAF, as delivered by TCO-PEG3-Glu-Val-Cit-PABC-MMAF, is retained within target cells after lysosomal release because it is not a substrate of the MDR1 (P-gp) efflux pump, unlike MMAE which exhibits an efflux ratio of 44.5 in MDR1-MDCK monolayers [1]. This property makes the compound particularly valuable for ADC programs targeting tumor types with documented MDR1 upregulation or heterogeneous antigen expression, where an MMAE-only ADC would face intrinsic resistance from the MDR1-positive subpopulation [1]. The hydrophilic nature of MMAF (LogD = -0.53 at pH 7.4) further ensures that the payload does not passively diffuse out of target cells, minimizing off-target toxicity while reducing the bystander effect—a deliberate design trade-off that is mechanistically complementary to the co-delivered MMAE bystander activity in the dual-drug format [1].

TCO-Tetrazine Pretargeting Strategies

Beyond the dual-drug ADC application, the TCO handle on this compound is compatible with in vivo pretargeting approaches where a tetrazine-modified tumor-targeting antibody is administered first, followed by a TCO-bearing effector molecule in a subsequent step [1]. The exceptionally rapid kinetics of the TCO-tetrazine ligation (up to 10⁶ M⁻¹s⁻¹ for optimized tetrazine partners) enable efficient in vivo capture even at the low concentrations and short residence times encountered in systemic circulation . The PEG3 spacer between the TCO handle and the linker-payload maintains TCO reactivity and reduces steric hindrance during the cycloaddition step . This scenario is relevant for research programs exploring two-step pretargeted delivery of MMAF to tumors as an alternative to conventional single-step ADCs.

Application
Selection Property
Validation Focus
Dual-Drug ADC Assembly
TCO/tetrazine click orthogonality
DAR homogeneity and dual-conjugation reproducibility
Preclinical Murine Xenograft ADC Studies
Glu-Val-Cit linker stability
Plasma stability in mouse models
ADC Targeting MDR1⁺/Heterogeneous Tumors
MMAF MDR1 substrate-resistant payload
MDR1-positive cell-killing endpoints
TCO-Tetrazine Pretargeting Strategies
Rapid TCO-tetrazine kinetics
In vivo capture assessment

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
Explore Hub


Quote Request

Request a Quote for TCO-PEG3-Glu-Val-Cit-PABC-MMAF

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.